Cas no 2757904-89-3 (3-[4-cyano-5-(2,2,2-trifluoroacetamido)-1H-pyrazol-1-yl]benzoic acid)

• Product Name: 3-[4-cyano-5-(2,2,2-trifluoroacetamido)-1H-pyrazol-1-yl]benzoic acid
• CAS No: 2757904-89-3
• MF: C₁₃H₇F₃N₄O₃
• MW: 324.214892625809
• CID: 5804891
• PubChem ID: 165757167
• Update Time: 2025-07-23

3-[4-cyano-5-(2,2,2-trifluoroacetamido)-1H-pyrazol-1-yl]benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-[4-cyano-5-(2,2,2-trifluoroacetamido)-1H-pyrazol-1-yl]benzoic acid
• 2757904-89-3
• EN300-37100927

• Inchi： 1S/C13H7F3N4O3/c14-13(15,16)12(23)19-10-8(5-17)6-18-20(10)9-3-1-2-7(4-9)11(21)22/h1-4,6H,(H,19,23)(H,21,22)
• InChI Key： RZTQMJXPKLODHD-UHFFFAOYSA-N
• SMILES： FC(C(NC1=C(C#N)C=NN1C1C=CC=C(C(=O)O)C=1)=O)(F)F

Computed Properties

• Exact Mass: 324.04702458g/mol
• Monoisotopic Mass: 324.04702458g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 530
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 108Ų

Additional information on 3-[4-cyano-5-(2,2,2-trifluoroacetamido)-1H-pyrazol-1-yl]benzoic acid

Introduction to 3-[4-cyano-5-(2,2,2-trifluoroacetamido)-1H-pyrazol-1-yl]benzoic acid (CAS No. 2757904-89-3)

3-[4-cyano-5-(2,2,2-trifluoroacetamido)-1H-pyrazol-1-yl]benzoic acid is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the chemical abstracts service number CAS No. 2757904-89-3, belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research in drug discovery and development. The intricate molecular architecture of this compound, featuring a benzoic acid core conjugated with a pyrazole ring and various functional groups, contributes to its potential therapeutic applications.

The structural composition of 3-[4-cyano-5-(2,2,2-trifluoroacetamido)-1H-pyrazol-1-yl]benzoic acid includes several key functional groups that are critical for its biological interactions. The benzoic acid moiety is well-known for its role in various pharmacological contexts, often serving as a pharmacophore in drug molecules. The presence of a cyano group at the 4-position of the pyrazole ring introduces electrophilicity, which can enhance binding affinity to biological targets. Additionally, the 2,2,2-trifluoroacetamide group at the 5-position of the pyrazole ring adds fluorine atoms, which are frequently used in medicinal chemistry to improve metabolic stability and bioavailability.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of 3-[4-cyano-5-(2,2,2-trifluoroacetamido)-1H-pyrazol-1-yl]benzoic acid with biological targets. These studies suggest that the compound may interact with enzymes and receptors involved in inflammatory pathways, making it a potential candidate for treating inflammatory diseases. Furthermore, the trifluoromethyl group in the trifluoroacetamide moiety has been shown to enhance lipophilicity and metabolic stability, which are crucial factors for drug-like properties.

In vitro studies have demonstrated that derivatives of this compound exhibit inhibitory activity against various enzymes associated with inflammation and pain signaling. For instance, preliminary data indicate that 3-[4-cyano-5-(2,2,2-trifluoroacetamido)-1H-pyrazol-1-yl]benzoic acid may inhibit cyclooxygenase (COX) enzymes, which are key players in the production of prostaglandins involved in inflammation and pain. Additionally, its interaction with other inflammatory mediators has been explored, suggesting potential applications in conditions such as rheumatoid arthritis and inflammatory bowel disease.

The synthesis of 3-[4-cyano-5-(2,2,2-trifluoroacetamido)-1H-pyrazol-1-yl]benzoic acid involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the cyano group and the trifluoroacetamide moiety are particularly challenging steps that demand expertise in fluorinated chemistry and cyanation techniques. Advanced synthetic methodologies, including transition metal catalysis and flow chemistry, have been employed to optimize these reactions and improve scalability.

One of the most intriguing aspects of this compound is its potential to serve as a scaffold for further drug development. By modifying specific functional groups or introducing additional moieties, researchers can generate libraries of derivatives with tailored biological activities. This approach has been successfully applied in other areas of medicinal chemistry, where lead optimization has led to the discovery of novel therapeutic agents.

The pharmacokinetic properties of 3-[4-cyano-5-(2,2,2-trifluoroacetamido)-1H-pyrazol-1-yl]benzoic acid are also under investigation to assess its suitability for clinical development. Studies focusing on absorption, distribution, metabolism, and excretion (ADME) have provided valuable insights into how the compound behaves within the body. These findings are crucial for determining optimal dosing regimens and identifying potential side effects that may need to be managed during therapeutic use.

Future research directions include exploring the mechanism of action of this compound in greater detail. Understanding how it interacts with biological targets at a molecular level will provide a solid foundation for designing more effective derivatives. Additionally, preclinical studies in animal models will be essential to evaluate its safety profile and therapeutic efficacy before human clinical trials can be initiated.

The integration of machine learning and artificial intelligence into drug discovery has opened new avenues for accelerating the development process. Predictive models can now forecast biological activity based on molecular structure alone, allowing researchers to prioritize compounds like 3-[4-cyano-5-(2,2,2-trifluoroacetamido)-1H-pyrazol-1-yl]benzoic acid for further investigation. This high-throughput screening approach has significantly reduced the time required to identify promising candidates from large chemical libraries.

The versatility of CAS No. 2757904-89-3 makes it an attractive candidate for interdisciplinary research involving chemists、biologists、pharmacologists，and computer scientists。Collaborative efforts across these fields will be crucial for unlocking its full potential as a therapeutic agent. As our understanding of complex biological systems continues to grow，the demand for innovative molecules like this one will only increase.